Cas no 1804060-46-5 (2-(3-Chloro-2-oxopropyl)-4-hydroxymandelic acid)

• Product Name: 2-(3-Chloro-2-oxopropyl)-4-hydroxymandelic acid
• CAS No: 1804060-46-5
• MF: C₁₁H₁₁ClO₅
• MW: 258.655042886734
• CID: 4939474
• Update Time: 2025-06-25

2-(3-Chloro-2-oxopropyl)-4-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-2-oxopropyl)-4-hydroxymandelic acid

• Inchi： 1S/C11H11ClO5/c12-5-8(14)4-6-3-7(13)1-2-9(6)10(15)11(16)17/h1-3,10,13,15H,4-5H2,(H,16,17)
• InChI Key： SKNGZWALFULXCS-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=C(C=CC=1C(C(=O)O)O)O)=O

Computed Properties

• Exact Mass: 258.0295011 g/mol
• Monoisotopic Mass: 258.0295011 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 94.8
• Molecular Weight: 258.65

Additional information on 2-(3-Chloro-2-oxopropyl)-4-hydroxymandelic acid

Introduction to 2-(3-Chloro-2-oxopropyl)-4-hydroxymandelic Acid (CAS No. 1804060-46-5)

2-(3-Chloro-2-oxopropyl)-4-hydroxymandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804060-46-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, combines a hydroxymandelic acid moiety with an aliphatic side chain containing a chloro and carbonyl functional group. Such structural features make it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The significance of 2-(3-Chloro-2-oxopropyl)-4-hydroxymandelic acid lies in its potential applications as a building block for drug discovery. The presence of both hydroxyl and carboxylic acid groups provides multiple sites for chemical modification, enabling the construction of diverse pharmacophores. Recent advancements in medicinal chemistry have highlighted the importance of such intermediates in designing molecules with enhanced biological activity and improved pharmacokinetic profiles.

In recent years, there has been growing interest in exploring the synthetic pathways that utilize CAS No. 1804060-46-5 as a precursor. Researchers have demonstrated its utility in constructing heterocyclic scaffolds, which are prevalent in many biologically active compounds. The chloro-substituted propyl group, in particular, serves as a reactive handle for further functionalization, such as nucleophilic substitution reactions, which can introduce additional substituents at specific positions within the molecule.

The long-tail keyword: "synthetic applications of 2-(3-Chloro-2-oxopropyl)-4-hydroxymandelic acid" has been a focal point in several studies published in leading organic chemistry journals. For instance, a study published in the *Journal of Organic Chemistry* described an efficient synthetic route to this compound, emphasizing its role as a key intermediate in the preparation of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their inhibition is often targeted in therapeutic strategies for conditions such as cancer and inflammation.

Another notable application of CAS No. 1804060-46-5 is in the synthesis of chiral compounds. The mandelic acid derivative part of its structure contributes to its potential use in asymmetric synthesis, where enantiomerically pure compounds are synthesized with high selectivity. This is particularly important in pharmaceuticals, where the biological activity of a drug can be highly dependent on its stereochemistry.

The long-tail keyword: "pharmaceutical applications of 2-(3-Chloro-2-oxopropyl)-4-hydroxymandelic acid" has been explored in several preclinical studies aimed at identifying novel drug candidates. One such study reported the use of this compound as a precursor in the synthesis of a series of small-molecule inhibitors targeting bacterial biofilm formation. Biofilms are slimy layers produced by microorganisms that protect them from antibiotics and host immune responses, making their disruption a promising therapeutic approach.

In addition to its role as an intermediate, CAS No. 1804060-46-5 has also been investigated for its potential role as an agrochemical intermediate. The structural features that make it valuable in pharmaceutical synthesis can be leveraged to develop novel pesticides or herbicides. For example, researchers have explored its use in synthesizing compounds that exhibit herbicidal activity by interfering with plant growth regulators.

The long-tail keyword: "agrochemical applications of 2-(3-Chloro-2-oxopropyl)-4-hydroxymandelic acid" highlights its versatility beyond traditional pharmaceuticals. This dual utility underscores the importance of developing multifunctional intermediates that can serve as precursors for various industrial applications.

From a synthetic chemistry perspective, one of the most intriguing aspects of CAS No. 1804060-46-5 is its reactivity and the range of transformations it can undergo. Advanced synthetic methodologies have enabled researchers to functionalize different parts of its structure selectively, allowing for the creation of highly complex molecules with tailored properties.

The long-tail keyword: "advanced synthetic methodologies for 2-(3-Chloro-2-oxopropyl)-4-hydroxymandelic acid" has been a topic of extensive research. Techniques such as transition-metal-catalyzed cross-coupling reactions, organometallic chemistry, and flow chemistry have been employed to enhance the efficiency and scalability of its synthesis.

In conclusion, 2-(3-Chloro-2-oxopropyl)-4-hydroxymandelic acid (CAS No. 1804060-46-5) represents a significant compound with broad applications across multiple industries. Its unique structural features make it an invaluable intermediate for pharmaceutical synthesis, while also offering potential uses in agrochemicals and other industrial sectors. As research continues to uncover new synthetic pathways and applications, this compound is poised to remain at the forefront of chemical innovation.